8-Methylnonanoic acid
8-Methylnonanoic acid
Capsaicin, the chemical that imparts the spicy-hot quality of chili peppers, is produced by the fruits of plants belonging to the Capsicum family. 8-methyl Nonanoic acid is an immediate precursor of capsaicin as well as a by-product of capsaicin degradation. Addition of 5 mM of 8-methyl nonanoic acid significantly increases the yield of capsaicin in both immobilized and freely suspended cells of C. frutescens. Capsaicin has reported antimicrobial properties, however isocapric acid can act as a growth substrate in certain bacterial strains.
Brand Name:
Vulcanchem
CAS No.:
5963-14-4
VCID:
VC0047766
InChI:
InChI=1S/C10H20O2/c1-9(2)7-5-3-4-6-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
SMILES:
CC(C)CCCCCCC(=O)O
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
8-Methylnonanoic acid
CAS No.: 5963-14-4
Reference Standards
VCID: VC0047766
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 5963-14-4 |
|---|---|
| Product Name | 8-Methylnonanoic acid |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | 8-methylnonanoic acid |
| Standard InChI | InChI=1S/C10H20O2/c1-9(2)7-5-3-4-6-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12) |
| Standard InChIKey | OAOABCKPVCUNKO-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCC(=O)O |
| Canonical SMILES | CC(C)CCCCCCC(=O)O |
| Appearance | Assay:≥98%A neat oil |
| Density | 0.900-0.909 (20°/20°) |
| Physical Description | colourless to pale yellow liquid with a costus, animal odou |
| Description | Capsaicin, the chemical that imparts the spicy-hot quality of chili peppers, is produced by the fruits of plants belonging to the Capsicum family. 8-methyl Nonanoic acid is an immediate precursor of capsaicin as well as a by-product of capsaicin degradation. Addition of 5 mM of 8-methyl nonanoic acid significantly increases the yield of capsaicin in both immobilized and freely suspended cells of C. frutescens. Capsaicin has reported antimicrobial properties, however isocapric acid can act as a growth substrate in certain bacterial strains. |
| Solubility | insoluble in wate |
| Synonyms | 8-Methylnonanoic Acid; |
| PubChem Compound | 111470 |
| Last Modified | Nov 11 2021 |
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